3-[(3-chlorophenyl)methylthio]-N-cyclopentylpropanamide

• Molecular Formula: C15H20ClNOS
• Molecular Weight: 297.8 g/mol
• IUPAC Name: 3-[(3-chlorophenyl)methylsulfanyl]-N-cyclopentylpropanamide
• InChI: InChI=1S/C15H20ClNOS/c16-13-5-3-4-12(10-13)11-19-9-8-15(18)17-14-6-1-2-7-14/h3-5,10,14H,1-2,6-9,11H2,(H,17,18)
• InChI Key: YMRPNZRCECZSGT-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NC(=O)CCSCC2=CC(=CC=C2)Cl

Description

3-[(3-chlorophenyl)methylthio]-N-cyclopentylpropanamide is an organochlorine compound.

Scientific Research Applications

Synthesis and Anticancer Activity

3-[(3-chlorophenyl)methylthio]-N-cyclopentylpropanamide and its derivatives have shown potential in anticancer research. For example, derivatives of similar compounds have demonstrated inhibitory actions on human colorectal carcinoma cells, with specific compounds exhibiting high inhibitory actions, indicating potential as cancer therapy agents (Aboelmagd et al., 2021).

Antimicrobial Properties

Compounds structurally similar to 3-[(3-chlorophenyl)methylthio]-N-cyclopentylpropanamide have been synthesized and tested for their antibacterial and antifungal activity. This suggests a potential application in developing new antimicrobial agents (Baranovskyi et al., 2018).

Environmental Applications

Studies have also explored the environmental impact and degradation products of similar compounds, like in the case of antifouling booster biocides. Such research is crucial for understanding the environmental fate of these chemicals (Gatidou et al., 2004).

Enzyme Inhibition and Sensing

Unsymmetrical thiourea derivatives, which are structurally related, have shown promise as enzyme inhibitors and sensors for toxic metals like mercury. This suggests potential applications in biochemical research and environmental monitoring (Rahman et al., 2021).

Crystal and Molecular Structure Studies

The crystal and molecular structure of compounds related to 3-[(3-chlorophenyl)methylthio]-N-cyclopentylpropanamide have been determined, providing insights crucial for the development of new materials and pharmaceuticals (Gudennavar et al., 2014).

Synthesis and Application in Agriculture

Studies have also focused on the synthesis and application of similar compounds in agriculture, particularly as soil fumigants. Understanding their behavior in soil helps optimize agricultural practices and reduce environmental impact (Chellemi et al., 2011).